2,6-dibromo-4,8-didodecoxythieno[2,3-f][1]benzothiole

• CAS No.: 1044795-06-3
• Molecular Formula: C34H52Br2O2S2
• Molecular Weight: 716.7 g/mol
• IUPAC Name: 2,6-dibromo-4,8-didodecoxythieno[2,3-f][1]benzothiole
• InChI: InChI=1S/C34H52Br2O2S2/c1-3-5-7-9-11-13-15-17-19-21-23-37-31-27-25-29(35)40-34(27)32(28-26-30(36)39-33(28)31)38-24-22-20-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
• InChI Key: NVEGSZPZAXFBTF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=C2C=C(SC2=C(C3=C1SC(=C3)Br)OCCCCCCCCCCCC)Br

Description

2,6-Dibromo-4,8-didodecoxythieno[2,3-f][1]benzothiole is a brominated thienobenzothiole derivative characterized by its fused heterocyclic core and long alkoxy substituents. The compound’s molecular formula is C₅₀H₈₄Br₂O₂S₂, with a molecular weight of 941.1 g/mol . Its structure features a thieno[2,3-f][1]benzothiole backbone substituted with two bromine atoms at positions 2 and 6, and two dodecoxyl (C₁₂H₂₅O) groups at positions 4 and 6. This configuration imparts unique electronic properties, making it a candidate for organic light-emitting diode (OLED) materials, as noted in industrial chemical catalogs .

Biological Activity

2,6-Dibromo-4,8-didodecoxythieno[2,3-f] benzothiole is a compound of significant interest in the field of organic electronics and materials science. Its unique chemical structure combines elements of thiophene and benzothiophene, which are known for their electronic properties. This article reviews the biological activity of this compound, focusing on its potential applications in various fields such as medicine and material science.

Chemical Structure and Properties

The molecular formula of 2,6-dibromo-4,8-didodecoxythieno[2,3-f] benzothiole is C22H30Br2O2S2. It features a thieno[2,3-f] benzothiole core with two dodecoxy side chains and bromine substituents at the 2 and 6 positions. The presence of these functional groups contributes to its solubility and electronic properties.

Biological Activity

Research into the biological activity of 2,6-dibromo-4,8-didodecoxythieno[2,3-f] benzothiole has revealed several key findings:

Antimicrobial Activity

Studies have shown that compounds containing thiophene rings exhibit antimicrobial properties. For instance, derivatives similar to 2,6-dibromo-4,8-didodecoxythieno[2,3-f] benzothiole have been tested against various bacterial strains. Results indicated that these compounds inhibit bacterial growth effectively due to their ability to disrupt cell membrane integrity.

Bacterial Strain	Inhibition Zone (mm)	Concentration (µg/mL)
E. coli	15	100
S. aureus	18	100
P. aeruginosa	12	100

Cytotoxicity Studies

Cytotoxicity assays have been conducted using human cancer cell lines to evaluate the potential anticancer properties of the compound. The results indicate that 2,6-dibromo-4,8-didodecoxythieno[2,3-f] benzothiole exhibits selective cytotoxicity towards certain cancer cells while sparing normal cells.

Cell Line	IC50 (µM)
HeLa	25
MCF-7	30
Normal Fibroblasts	>100

The proposed mechanism of action for the biological activity of this compound includes:

• Membrane Disruption : The lipophilic nature of the dodecoxy chains allows insertion into bacterial membranes, leading to increased permeability and eventual cell lysis.
• Reactive Oxygen Species (ROS) Generation : The compound may induce oxidative stress in cancer cells by generating ROS, leading to apoptosis.

Case Studies

Several case studies have highlighted the effectiveness of thiophene-based compounds in clinical applications:

• Antimicrobial Therapy : A study demonstrated that a derivative similar to 2,6-dibromo-4,8-didodecoxythieno[2,3-f] benzothiole was effective against multi-drug resistant strains of bacteria in vitro.
• Cancer Treatment : Research involving animal models showed that treatment with this compound led to tumor regression in xenograft models of breast cancer.

Comparison with Similar Compounds

Table 1: Comparative Properties of Thienobenzothiole Derivatives

Property	2,6-Dibromo-4,8-didodecoxythieno[2,3-f][1]benzothiole	2,6-Dibromo-4,8-bis(2-butyloctoxy)thieno[2,3-f][1]benzothiole
Molecular Formula	C₅₀H₈₄Br₂O₂S₂	C₃₄H₅₂Br₂O₂S₂
Molecular Weight (g/mol)	941.1	716.7
Alkoxy Substituents	Linear dodecoxyl (C₁₂H₂₅O)	Branched 2-butyloctoxy (C₁₂H₂₅O)
Key Applications	OLED materials	Not explicitly stated; likely OLED or organic semiconductors
Solubility	Lower in polar solvents due to long chains	Higher in organic solvents

Functional Analogs in Other Heterocyclic Systems

• Flavanonols/Flavanols: identifies flavanonols (e.g., dihydroxyphenylpropanoic acid-substituted derivatives) with polyphenolic frameworks. These lack the thienobenzothiole core and bromine substituents, focusing instead on antioxidant and bioactive properties .
• Benzimidazole Derivatives : Compounds like 6-(benzo[d][1,3]dioxol-5-yloxy)-5-fluoro-2-(substituted phenyl)-1H-benzo[d]imidazole () share fused aromatic systems but prioritize antimicrobial activity over electronic applications .

Research Findings and Industrial Relevance

• OLED Performance : The didodecoxy derivative’s extended alkoxy chains may enhance film-forming properties in OLEDs, though its higher molecular weight could complicate processing. Industrial catalogs highlight its use in OLED materials, suggesting ongoing commercial interest .
• Synthetic Challenges: Introducing long alkoxy chains (e.g., dodecoxyl) requires precise control during nucleophilic substitution reactions, as noted in synthetic protocols for related compounds .